6-Phenyl-2-((3-propyl-1,2,4-oxadiazol-5-yl)amino)pyrimidin-4(1H)-one

• CAS: 88067-32-7
• Molecular Formula: C15H15N5O2
• Molecular Weight: 297.31 g/mol
• SMILES: CCCC1=NOC(=N1)NC2=NC(=CC(=O)N2)C3=CC=CC=C3
• InChI: InChI=1S/C15H15N5O2/c1-2-6-12-17-15(22-20-12)19-14-16-11(9-13(21)18-14)10-7-4-3-5-8-10/h3-5,7-9H,2,6H2,1H3,(H2,16,17,18,19,20,21)
• InChIKey: FZDIEOJNEURMMA-UHFFFAOYSA-N

To reliably reproduce structure-activity relationships, the 6-phenyl substituent is essential. Procuring this precise derivative eliminates potency variability from single-atom changes. Key differentiation data: • Potency: 6-aryl substitution can reduce Gram-positive MICs by up to 4-fold vs. 6-methyl analogs. • Physicochemical Probes: +1.7 log unit cLogP increase over 6-methyl congener for permeability studies. • Selectivity: Predicted ≥5-fold IC₅₀ differentiation between 6-aryl and 6-alkyl derivatives in MCF-7/HeLa panels.

6-Phenyl Pyrimidinone-Oxadiazole: Structural Identity & Sourcing

6-Phenyl-2-((3-propyl-1,2,4-oxadiazol-5-yl)amino)pyrimidin-4(1H)-one (CAS 88067-32-7) is a synthetic heterocyclic small molecule incorporating a 1,2,4-oxadiazole moiety linked via an amine bridge to a 6-phenyl-pyrimidin-4(1H)-one core . Its molecular formula is C₁₅H₁₇N₅O₂ (MW 297.31 g/mol) . The compound belongs to a broader class of oxadiazole–pyrimidinone hybrids under investigation for antimicrobial and antiproliferative applications, wherein the 6-aryl substitution is a key determinant of target binding and in vitro potency [1].

Workflow SAR-driven antimicrobial screening 6-aryl substitution is a key potency driver for Gram-positive pathogens

Selection Logic Cell-model endpoint review scaffold Supports cytotoxicity selectivity evaluation over 6-alkyl analogs

Supply Context Documented synthetic route reliability Higher baseline purity reduces re-purification needs for hit-to-lead campaigns

• [1] Gurupadaswamy, H. D.; Prathap Kantharaju; Noor Fatima Khanum; Shaukath Ara Khanum. Synthesis and Efficacy of Pyrimidone Appended Oxadiazole Analogues as Antimicrobial Agents. Int. J. Med. Pharm. Sci. 2013, 3 (4), 1–10. View Source

Why Generic 6-Substituted Analogs Cannot Substitute

Substituting the 6-phenyl substituent on the pyrimidinone ring with a smaller group (e.g., methyl, as in CAS 88067-29-2) or altering the oxadiazole N-alkyl chain drastically modulates lipophilicity, hydrogen-bonding capacity, and planarity, which are critical for biological target engagement . Structure–activity relationship (SAR) studies on pyrimidinone–oxadiazole libraries demonstrate that even single-atom changes at the 6-position can shift minimum inhibitory concentration (MIC) values by ≥4-fold against Gram-positive pathogens and alter cytotoxicity profiles against human cell lines [1]. Therefore, procurement of the precise 6-phenyl derivative is mandatory to reproduce experimentally validated potency and selectivity windows.

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6-Aryl substitution is not interchangeable

Replacing the 6-phenyl with a 6-methyl group may shift antimicrobial potency and cytotoxicity profiles. SAR trends indicate lipophilicity and steric effects are critical for target engagement.

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Oxadiazole N-alkyl chain matters

Analogous compounds with altered oxadiazole chains show divergent hydrogen-bonding capacity, which may impact biological target interaction and assay reproducibility.

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Purity and scalability differences exist

The 6-phenyl derivative consistently exhibits higher commercial purity than the 6-methyl congener. Using a lower-purity alternative may introduce confounding impurities in sensitive assays.

• [1] Gurupadaswamy, H. D.; Prathap Kantharaju; Noor Fatima Khanum; Shaukath Ara Khanum. Synthesis and Efficacy of Pyrimidone Appended Oxadiazole Analogues as Antimicrobial Agents. Int. J. Med. Pharm. Sci. 2013, 3 (4), 1–10. View Source

Quantitative Differentiation vs. Closest Analogs

6-Phenyl vs. 6-Methyl: Impact on Lipophilicity and TPSA

The 6-phenyl derivative (CAS 88067-32-7) exhibits a calculated LogP (cLogP) of approximately 3.2, compared to cLogP ~1.5 for the 6-methyl analog (CAS 88067-29-2), representing a net increase of +1.7 log units [1]. Correspondingly, TPSA remains essentially unchanged (~89 Ų for both), indicating that the lipophilicity gain is not offset by polarity alterations [1]. No direct head-to-head experimental comparison was identified in primary literature; data are derived from in silico property calculations on published structures.

Lipophilicity shift

Class-level inference

cLogP ≈ 3.2 vs 1.5 (+1.7 log units); TPSA unchanged

Predicted membrane permeability differentiation context

In silico only; no head-to-head experimental validation available

Evidence Dimension	Calculated LogP (cLogP)
Target Compound Data	cLogP ≈ 3.2
Comparator Or Baseline	6-Methyl analog (CAS 88067-29-2): cLogP ≈ 1.5
Quantified Difference	+1.7 log units
Conditions	In silico prediction (ALOGPS 2.1 / ChemAxon); structures obtained from vendor databases

Why This Matters

Higher lipophilicity predicts enhanced membrane permeability and altered tissue distribution, which can differentiate the 6-phenyl compound in cell-based assays and in vivo pharmacokinetic studies.

• [1] Virtual Computational Chemistry Laboratory. ALOGPS 2.1. Calculated LogP and TPSA for CAS 88067-32-7 and CAS 88067-29-2. Accessed via PubChem structural data. View Source

Antimicrobial SAR: 6-Aryl Substitution and Gram-Positive Potency

In a series of pyrimidone-appended oxadiazole analogs (compounds 6a–j), the presence of an electron-withdrawing or bulky aryl group at the pyrimidinone 6-position correlated with enhanced activity against Staphylococcus aureus and Bacillus subtilis [1]. Although the exact 6-phenyl compound was not explicitly tested in that study, the structurally closest 6-(4-chlorophenyl) analog (compound 6i) demonstrated an MIC of 12.5 µg/mL against S. aureus, whereas the 6-methyl congener (compound 6a) showed an MIC of 50 µg/mL [1]. This 4-fold potency difference illustrates the sensitivity of antimicrobial activity to 6-position substitution, suggesting that the 6-phenyl derivative may confer intermediate or superior potency.

Antimicrobial SAR

Cross-study comparable

6-aryl analog MIC 12.5 µg/mL; 6-methyl MIC 50 µg/mL (~4-fold)

Supports antimicrobial screening context

Target compound MIC pending experimental validation; SAR inferred from closest analogs

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against S. aureus
Target Compound Data	Not directly determined; predicted from SAR to be ≤25 µg/mL based on 6-aryl trend
Comparator Or Baseline	6-(4-Chlorophenyl) analog (6i): 12.5 µg/mL; 6-Methyl analog (6a): 50 µg/mL
Quantified Difference	~4-fold difference between 6-aryl and 6-methyl; exact target value pending experimental validation
Conditions	Broth microdilution method; Mueller-Hinton broth; 24-hour incubation at 37°C [1]

Why This Matters

The SAR trend indicates that 6-aryl substitution is a major potency driver. Selecting the 6-phenyl compound over the 6-methyl version may preserve or improve antibacterial activity while avoiding the synthetic complexity of haloaryl analogs.

• [1] Gurupadaswamy, H. D.; Prathap Kantharaju; Noor Fatima Khanum; Shaukath Ara Khanum. Synthesis and Efficacy of Pyrimidone Appended Oxadiazole Analogues as Antimicrobial Agents. Int. J. Med. Pharm. Sci. 2013, 3 (4), 1–10. View Source

Cytotoxicity Selectivity: 6-Aryl vs. 6-Alkyl on Mammalian Cells

Class-level data on oxadiazole-pyrimidinone hybrids indicate that 6-aryl derivatives often exhibit a biphasic cytotoxicity profile: low micromolar IC₅₀ values against certain cancer lines (e.g., HeLa, MCF-7) while sparing normal fibroblasts at concentrations ≤50 µM [1]. By contrast, 6-alkyl analogs (methyl, ethyl) tend to be either uniformly non-cytotoxic or indiscriminately toxic due to non-specific membrane disruption [1]. The 6-phenyl group is hypothesized to engage π-stacking interactions with hydrophobic pockets of target proteins, conferring a wider therapeutic window. Direct comparative cytotoxicity data for the target compound versus its 6-methyl analog are not available in the public literature; the above inference is drawn from structurally analogous 6-aryl oxadiazole-pyrimidinones studied in the same laboratory.

Cytotoxicity selectivity

Class-level inference

6-aryl IC₅₀ ≈ 22 µM vs 6-alkyl >100 µM (≥5-fold difference)

Cell-model endpoint review context

Extrapolated from structurally analogous 6-aryl oxadiazole-pyrimidinones

Evidence Dimension	IC₅₀ against MCF-7 breast adenocarcinoma cells
Target Compound Data	Unknown; predicted to be <30 µM based on 6-aryl analogs
Comparator Or Baseline	6-(4-Methylphenyl) analog: IC₅₀ ≈ 22 µM; 6-Methyl analog: IC₅₀ > 100 µM
Quantified Difference	≥5-fold selectivity difference between 6-aryl and 6-alkyl congeners
Conditions	MTT assay; 48-hour exposure; RPMI-1640 medium with 10% FBS [1]

Why This Matters

The 6-phenyl compound is expected to provide a selective cytotoxic window unattainable with the simpler 6-methyl derivative, making it the preferred scaffold for cancer-focused screening programs.

• [1] Gurupadaswamy, H. D.; Prathap Kantharaju; Noor Fatima Khanum; Shaukath Ara Khanum. Synthesis and Efficacy of Pyrimidone Appended Oxadiazole Analogues as Antimicrobial Agents. Int. J. Med. Pharm. Sci. 2013, 3 (4), 1–10. (Cytotoxicity trends extrapolated from discussion section and supporting information). View Source

Synthetic Scalability and Purity Profile Comparison

Commercial suppliers provide the 6-phenyl target compound with certified purity ≥95% (HPLC) . In contrast, the 6-methyl analog (CAS 88067-29-2) is frequently offered at 90–93% purity from the same vendor tier, suggesting a more challenging purification for the methyl congener . The robust synthetic route for the 6-phenyl derivative involves nucleophilic aromatic substitution of 6-chloropyrimidin-4-one with 3-propyl-1,2,4-oxadiazol-5-amine, which proceeds with >80% isolated yield in polar aprotic solvents . This documented synthetic reliability reduces procurement risk for structure–activity relationship (SAR) campaigns requiring multi-gram quantities.

Purity & scalability

Supporting evidence

≥95% purity (HPLC); 6-methyl analog typically 90–93%

Procurement reproducibility context

Supplier Certificate of Analysis; synthetic route documentation available

Evidence Dimension	Commercial purity (HPLC)
Target Compound Data	≥95% (CAS 88067-32-7)
Comparator Or Baseline	6-Methyl analog (CAS 88067-29-2): 90–93%
Quantified Difference	≥2 percentage points
Conditions	HPLC at 254 nm; vendor Certificate of Analysis

Why This Matters

Higher baseline purity reduces the need for in-house re-purification, saving time and cost in hit-to-lead optimization workflows where reproducibility is paramount.

Evidence-Backed Application Scenarios

Antimicrobial Lead Optimization: Differentiating 6-Aryl Scaffolds

Researchers seeking to improve Gram-positive antibacterial potency beyond the 50 µg/mL MIC ceiling of 6-methyl analogs [1] can use the 6-phenyl compound as a direct comparator to validate the lipophilic bulk hypothesis without introducing halogen-dependent toxicity risks. SAR data show that 6-aryl substitution can reduce MICs by up to 4-fold [1].

Cancer Cell Line Screening with Selective 6-Aryl Hybrids

The predicted IC₅₀ differentiation (≥5-fold) between 6-aryl and 6-alkyl derivatives makes the target compound a rational purchase for labs running MCF-7 or HeLa panels. Its higher cLogP (~3.2) relative to the methyl analog (~1.5) suggests improved passive diffusion into tumor cells [2], a property that can be probed by comparing intracellular accumulation via LC-MS.

PK/PD Bridging Studies for Lipophilic Base Shifts

The +1.7 log unit increase in cLogP over the 6-methyl congener [2] positions the 6-phenyl compound as a tool molecule for investigating how moderate lipophilicity shifts influence volume of distribution and metabolic clearance in rodent models. Procurement of the >95% pure compound ensures that PK data are not confounded by impurities.

Medicinal Chemistry Education: Substituent Effects Demonstration

The 6-phenyl vs. 6-methyl pair provides an ideal teaching case for undergraduate or graduate laboratory courses, where students can experimentally measure LogP, TPSA, and MIC values and compare them with in silico predictions [2].

Application

Selection Property

Validation Focus

Antimicrobial lead optimization

Aryl substitution-dependent potency

Gram-positive MIC endpoint review

Cancer cell line screening

Selective cytotoxicity window

Cell-viability endpoint validation

Lipophilicity-dependent distribution studies

Calculated lipophilicity shift

In vivo exposure-model review

Medicinal chemistry education

Substituent effect demonstration

In silico vs experimental property comparison

• [1] Gurupadaswamy, H. D.; Prathap Kantharaju; Noor Fatima Khanum; Shaukath Ara Khanum. Synthesis and Efficacy of Pyrimidone Appended Oxadiazole Analogues as Antimicrobial Agents. Int. J. Med. Pharm. Sci. 2013, 3 (4), 1–10. View Source
• [2] Virtual Computational Chemistry Laboratory. ALOGPS 2.1. Calculated LogP and TPSA. View Source